N-benzyl-2-bromobenzamide
Overview
Description
Synthesis Analysis
The synthesis of N-benzyl-2-bromobenzamide and related compounds often involves copper-catalyzed tandem reactions, highlighting the importance of catalysts in enhancing reaction efficiency and selectivity. For example, the synthesis of benzisothiazol-3(2H)-one derivatives via copper-catalyzed reactions of o-bromobenzamide derivatives demonstrates the role of catalysts in facilitating S-C and S-N bond formation in water, indicating a sustainable approach to synthesizing related compounds (Wang et al., 2012).
Scientific Research Applications
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- Summary of Application : N-Benzyl-2-bromobenzamide is a specialty product used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the study of protein structure and function, protein-protein interactions, and the identification of novel protein biomarkers.
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Synthesis of N-substituted Imidazole Derivatives
- Summary of Application : N-Benzyl-2-bromobenzamide could potentially be used in the synthesis of N-substituted imidazole derivatives . These derivatives could have potential applications as antihypertensive leads.
- Results or Outcomes : The outcomes of this application would be the successful synthesis of N-substituted imidazole derivatives, which could potentially be used as antihypertensive leads .
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- Summary of Application : N-Benzyl-2-bromobenzamide could be used as a reagent in the synthesis of various organic compounds .
- Results or Outcomes : The outcomes of this application would be the successful synthesis of various organic compounds, which could have a wide range of potential applications in fields such as pharmaceuticals, materials science, and more .
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- Summary of Application : N-Benzyl-2-bromobenzamide could potentially be used in benzylic bromination, a type of organic reaction where a bromine atom is incorporated into the benzylic position of an organic compound .
- Results or Outcomes : The outcomes of this application would be the successful synthesis of brominated organic compounds, which could have a wide range of potential applications in fields such as pharmaceuticals, materials science, and more .
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- Summary of Application : N-Benzyl-2-bromobenzamide could potentially be used in pharmaceutical research, particularly in the development of new drugs .
- Results or Outcomes : The outcomes of this application would be the successful synthesis of potential drug candidates, which could then be tested for their therapeutic effects .
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- Summary of Application : N-Benzyl-2-bromobenzamide could potentially be used in materials science, particularly in the synthesis of new materials .
- Results or Outcomes : The outcomes of this application would be the successful synthesis of new materials, which could then be tested for their properties and potential applications .
Safety And Hazards
properties
IUPAC Name |
N-benzyl-2-bromobenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO/c15-13-9-5-4-8-12(13)14(17)16-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUIYIJWJYXUFGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30350762 | |
Record name | N-benzyl-2-bromobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24824610 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-benzyl-2-bromobenzamide | |
CAS RN |
82082-50-6 | |
Record name | N-benzyl-2-bromobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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